1,3-Bis[(2-hydroxyethyl)sulfanyl]propan-2-ol

• CAS No.: 5324-06-1
• Molecular Formula: C7H16O3S2
• Molecular Weight: 212.3 g/mol
• IUPAC Name: 1,3-bis(2-hydroxyethylsulfanyl)propan-2-ol
• InChI: InChI=1S/C7H16O3S2/c8-1-3-11-5-7(10)6-12-4-2-9/h7-10H,1-6H2
• InChI Key: PCRNGXWCZSMLIZ-UHFFFAOYSA-N
• Canonical SMILES: C(CSCC(CSCCO)O)O

Description

1,3-Bis[(2-hydroxyethyl)sulfanyl]propan-2-ol is a chemical compound with the molecular formula C₇H₁₆O₃S₂ It is known for its unique structure, which includes two hydroxyethyl groups and two sulfanyl groups attached to a propanol backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

1,3-Bis[(2-hydroxyethyl)sulfanyl]propan-2-ol can be synthesized through several methods. One common approach involves the reaction of 2-chloroethanol with sodium sulfide to produce 2-mercaptoethanol, which is then reacted with 2-chloropropanol to yield the desired compound . Another method involves the reaction of ethylene glycol with hydrogen sulfide to form 2-mercaptoethanol, followed by its reaction with 2-chloropropanol .

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using the aforementioned methods. The reaction conditions are optimized to ensure high yield and purity of the final product. This includes controlling the temperature, pressure, and concentration of reactants.

Chemical Reactions Analysis

Types of Reactions

1,3-Bis[(2-hydroxyethyl)sulfanyl]propan-2-ol undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur with halogenated compounds under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols or alcohols.

Scientific Research Applications

1,3-Bis[(2-hydroxyethyl)sulfanyl]propan-2-ol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used as a cross-linking agent in the production of polymers and rubber, as well as a stabilizer for dyes and pigments.

Mechanism of Action

The mechanism of action of 1,3-Bis[(2-hydroxyethyl)sulfanyl]propan-2-ol involves its interaction with various molecular targets and pathways. The hydroxyethyl and sulfanyl groups allow it to form hydrogen bonds and interact with thiol groups in proteins and enzymes. This can lead to changes in the structure and function of these biomolecules, potentially affecting biological processes.

Comparison with Similar Compounds

Similar Compounds

1,3-Bis[(2-hydroxyethyl)thio]propan-2-ol: Similar structure but with thio groups instead of sulfanyl groups.

2-Propanol, 1,3-bis[(2-hydroxyethyl)thio]-: Another similar compound with thio groups.

Uniqueness

1,3-Bis[(2-hydroxyethyl)sulfanyl]propan-2-ol is unique due to its specific combination of hydroxyethyl and sulfanyl groups, which confer distinct chemical properties and reactivity compared to similar compounds .